Cas no 69981-34-6 ((R)-2-amino-N-tert-butyl-3-methylbutanamide)

• Product Name: (R)-2-amino-N-tert-butyl-3-methylbutanamide
• CAS No: 69981-34-6
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 837789
• PubChem ID: 28171579
• Update Time: 2025-10-31

(R)-2-amino-N-tert-butyl-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• (R)-2-amino-N-tert-butyl-3-methylbutanamide
• (2R)-2-amino-N-tert-butyl-3-methylbutanamide
• BUTANAMIDE, 2-AMINO-N-(1,1-DIMETHYLETHYL)-3-METHYL-, (2R)-
• (R)-2-Amino-N-(tert-butyl)-3-methylbutanamide
• D-Valin-t-butylamid
• DTXSID60651158
• A836722
• 69981-34-6
• N-tert-Butyl-D-valinamide
• AKOS017515248
• SCHEMBL23975825

• Inchi： 1S/C9H20N2O/c1-6(2)7(10)8(12)11-9(3,4)5/h6-7H,10H2,1-5H3,(H,11,12)/t7-/m1/s1
• InChI Key： SIZVNUMWTAXYAR-SSDOTTSWSA-N
• SMILES： O=C([C@@H](C(C)C)N)NC(C)(C)C

Computed Properties

• Exact Mass: 172.158
• Monoisotopic Mass: 172.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 1

Experimental Properties

• Density: 0.918

Additional information on (R)-2-amino-N-tert-butyl-3-methylbutanamide

Comprehensive Overview of (R)-2-amino-N-tert-butyl-3-methylbutanamide (CAS No. 69981-34-6): Properties, Applications, and Research Insights

(R)-2-amino-N-tert-butyl-3-methylbutanamide (CAS No. 69981-34-6) is a chiral organic compound with significant relevance in pharmaceutical and biochemical research. Its unique stereochemistry, attributed to the (R)-configuration at the alpha carbon, makes it a valuable intermediate in the synthesis of enantioselective drugs and bioactive molecules. The compound's tert-butyl and methylbutanamide moieties contribute to its stability and solubility, enhancing its utility in drug discovery pipelines.

In recent years, the demand for chiral building blocks like (R)-2-amino-N-tert-butyl-3-methylbutanamide has surged, driven by advancements in asymmetric synthesis and peptide-based therapeutics. Researchers frequently explore its role in modulating enzyme inhibition and receptor binding, particularly in neurodegenerative and metabolic disorders. The compound's CAS No. 69981-34-6 is often cited in patents related to protease inhibitors and GPCR-targeted drugs, aligning with the growing interest in precision medicine.

From a synthetic perspective, (R)-2-amino-N-tert-butyl-3-methylbutanamide is synthesized via stereoselective amidation or kinetic resolution of racemic precursors. Its high enantiomeric purity (>98% ee) is critical for applications requiring strict stereocontrol, such as peptidomimetics and catalysts. Analytical techniques like HPLC and NMR are routinely employed to verify its structural integrity, ensuring compliance with Good Manufacturing Practices (GMP) standards.

The compound's physicochemical properties—including a molecular weight of 186.29 g/mol and logP of ~1.2—suggest moderate lipophilicity, ideal for crossing biological membranes. This characteristic has spurred investigations into its potential as a blood-brain barrier (BBB) penetrant, a hot topic in CNS drug development. Notably, its tert-butyl group enhances metabolic stability, reducing susceptibility to cytochrome P450 degradation, a common challenge in pharmacokinetics.

Beyond pharmaceuticals, (R)-2-amino-N-tert-butyl-3-methylbutanamide finds niche applications in agrochemicals and material science. Its incorporation into bioactive coatings and polymeric matrices demonstrates versatility, addressing sustainability trends in green chemistry. Researchers also explore its derivatives for metal-chelating properties, relevant to environmental remediation technologies.

In summary, (R)-2-amino-N-tert-butyl-3-methylbutanamide (CAS No. 69981-34-6) exemplifies the intersection of chiral synthesis and applied biochemistry. Its multifaceted applications, coupled with stringent quality requirements, position it as a compound of enduring scientific and industrial interest.